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Compound of Interest

Compound Name: N-(Isobutoxymethyl)acrylamide

Cat. No.: B093380 Get Quote

An In-depth Technical Guide to IBMA Monomers: Isobutyl Methacrylate and Isobornyl

Methacrylate

This guide provides a comprehensive technical overview of two distinct monomers commonly

referred to by the acronym IBMA: Isobutyl Methacrylate and Isobornyl Methacrylate. The

document is intended for researchers, scientists, and professionals in drug development,

offering detailed information on their chemical structures, properties, synthesis, and

applications, with a focus on the biomedical field.

Introduction
The acronym IBMA is frequently used in scientific literature and commercial contexts to refer to

two different methacrylate esters: Isobutyl Methacrylate and Isobornyl Methacrylate. Both are

valuable monomers in polymer chemistry, but their distinct chemical structures impart unique

properties to the resulting polymers, leading to different applications. This guide will address

both monomers separately to provide clarity and detailed technical information for researchers.

Isobutyl Methacrylate
Chemical Formula: C₈H₁₄O₂[1]

Synonyms: Isobutyl 2-methylprop-2-enoate, Methacrylic acid isobutyl ester[1]

Isobutyl Methacrylate is a functional monomer valued for its ability to impart flexibility, durability,

and weather resistance to polymers.[1] It is a colorless, flammable liquid and is an ester of

methacrylic acid and isobutanol.[1]
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Chemical Structure
The chemical structure of Isobutyl Methacrylate features a methacrylate group attached to an

isobutyl group.

Caption: Chemical structure of Isobutyl Methacrylate.

Physicochemical Properties
The following table summarizes the key physicochemical properties of Isobutyl Methacrylate.

Property Value Reference

Molecular Weight 142.20 g/mol [2][3][4]

Appearance Colorless liquid [1][4]

Boiling Point 155 °C [2][4]

Melting Point -61 °C [4]

Density 0.886 g/mL at 25 °C [2][4]

Refractive Index n20/D 1.420 [2]

Flash Point 120 °F [4]

Solubility in Water Slightly soluble [5]

Synthesis
Experimental Protocol: Esterification of Methacrylic Acid with Isobutanol

The industrial production of Isobutyl Methacrylate is typically achieved through the direct

esterification of methacrylic acid with isobutanol.

Reactants: Methacrylic acid and isobutanol are the primary reactants.

Catalyst: A strong acid catalyst, such as sulfuric acid or p-toluenesulfonic acid, is commonly

used.
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Inhibitor: A polymerization inhibitor, like hydroquinone or its monomethyl ether (MEHQ), is

added to prevent the premature polymerization of the monomer.

Process: The reaction is generally carried out in a batch reactor equipped with a distillation

column. The reactants and catalyst are heated, and the water formed during the

esterification is continuously removed as an azeotrope with isobutanol to drive the reaction

to completion. The crude product is then purified by distillation.

Applications in Drug Development and Biocompatibility
Isobutyl Methacrylate is utilized in various biomedical applications, particularly in dental

materials.

Denture Reliners: It is a component of chairside hard reliners for dentures.[6] Studies have

investigated the leaching of IBMA from these materials and its potential cytotoxic effects on

oral tissues.[6] Research indicates that IBMA can induce a decrease in cell viability in human

buccal mucosal fibroblasts.[6]

Nail Products: Isobutyl Methacrylate is also used in the formulation of artificial nail builders.

[7]

Biocompatibility: The biocompatibility of polymers containing Isobutyl Methacrylate is a

subject of ongoing research. While it has applications in medical devices, concerns about

cytotoxicity due to monomer leaching necessitate careful formulation and curing processes.

Isobornyl Methacrylate
Chemical Formula: C₁₄H₂₂O₂

Synonyms: IBMA, Methacrylic acid isobornyl ester

Isobornyl Methacrylate is a monofunctional monomer known for imparting hardness, thermal

resistance, and low shrinkage to polymers. Its bulky, bicyclic structure is key to these

properties. It is a colorless to light yellow liquid.

Chemical Structure
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The structure of Isobornyl Methacrylate includes a methacrylate group attached to a bicyclic

isobornyl group.

Caption: Chemical structure of Isobornyl Methacrylate.

Physicochemical Properties
The following table summarizes the key physicochemical properties of Isobornyl Methacrylate.

Property Value Reference

Molecular Weight 222.32 g/mol [8]

Appearance Colorless transparent liquid [8]

Boiling Point 127-129 °C at 15 mmHg

Density 0.983 g/mL at 25 °C

Refractive Index n20/D 1.477

Flash Point 113 °C

Solubility
Insoluble in water, soluble in

most organic solvents

Synthesis
Experimental Protocol 1: Esterification of Isoborneol with Methacrylic Anhydride

This method involves the reaction of isoborneol with methacrylic anhydride.

Reactants: (+)-isoborneol and methacrylic anhydride (MAA).

Solvent: Toluene.

Catalyst: 4-dimethylamino pyridine (DMAP).

Inhibitor: 4-methoxyphenol.

Procedure:
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Dissolve isoborneol in toluene and add the polymerization inhibitor.

Add the catalyst to the solution.

Add a solution of methacrylic anhydride in toluene dropwise to the mixture.

Heat the reaction mixture to 80 °C and stir for 16 hours.

After cooling, wash the mixture sequentially with a sodium bicarbonate solution and brine.

Separate the organic phase and remove the solvent by rotary evaporation.

Purify the product by fractional distillation under reduced pressure.[9]

Experimental Protocol 2: Direct Esterification of Camphene with Methacrylic Acid

Isobornyl methacrylate can also be synthesized by the direct esterification of camphene with

methacrylic acid.[8]

Reactants: Camphene and methacrylic acid.

Catalyst: A solid acid catalyst, such as a mixture containing metal halides, can be used.

Procedure: The catalyst is used to facilitate the reaction between acrylic acid and camphene

at temperatures ranging from 30°C to 90°C for 2 to 10 hours.[10]

Applications in Drug Development and Biocompatibility
The unique properties of Isobornyl Methacrylate make it a valuable monomer in the

development of medical devices and drug delivery systems.

Dental Resins: Due to its low polymerization shrinkage and high hardness, IBOMA is used in

dental restorative materials.[2]

Bone Cement: Isobornyl acrylate (a related compound) has been incorporated into

poly(methyl methacrylate) (PMMA) bone cement to create a non-leaching antibacterial bone

cement.[11] This modified bone cement exhibited good mechanical strength and

biocompatibility in both in vitro and in vivo studies.[11]
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Drug Delivery: The hydrophobicity and resistance to chemical degradation of IBOMA-based

polymers make them promising for applications in drug delivery systems.[2] Methacrylate-

based hydrogels, in general, are widely explored for the controlled release of therapeutics.

Biocompatibility: Polymers based on Isobornyl Methacrylate are considered to have good

biocompatibility, which is essential for their use in medical implants and devices that come

into contact with the body.[2]

Signaling Pathways and Logical Relationships
While specific signaling pathways directly modulated by IBMA monomers are not extensively

detailed in the current literature, their primary biological relevance in drug development is

through the biocompatibility and performance of the polymers they form. The logical

relationship for their use in biomedical applications can be summarized as follows:

IBMA Monomer Polymerization Resulting Polymer
Key Properties Biomedical Applications
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Click to download full resolution via product page

Caption: Logical workflow from IBMA monomer to biomedical applications.

Conclusion
Both Isobutyl Methacrylate and Isobornyl Methacrylate, often abbreviated as IBMA, are

important monomers with distinct properties and applications. For researchers in drug

development and biomaterials science, understanding the specific characteristics of each is

crucial. Isobutyl Methacrylate is often associated with applications requiring flexibility, while the

bulky structure of Isobornyl Methacrylate provides rigidity and enhanced thermal and

mechanical properties, making it particularly suitable for durable medical implants and dental

materials. Further research into the biocompatibility and long-term stability of polymers derived

from these monomers will continue to expand their utility in the biomedical field.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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